Cas no 2615-25-0 (trans-cyclohexane-1,4-diamine)

• Product Name: trans-cyclohexane-1,4-diamine
• CAS No: 2615-25-0
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• MDL: MFCD00075174
• CID: 43242
• PubChem ID: 18374
• Update Time: 2025-08-05

trans-cyclohexane-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• trans-Cyclohexane-1,4-diamine
• trans-1,4-Cyclohexanediamine
• trans-1,4-Cyclohexyldiamine
• trans-1,4-Diaminocyclohexane
• 1,4-diaminocyclohexane
• Trans 1,4-Diaminocyc
• trans 1,4-diaminocyclohexane
• trans-1,4-bisaminocyclohexane
• trans-Hexahydro-1,4-phenylenediamine
• 1,4-Cyclohexanediamine
• Cyclohexane-1,4-diamine
• Cis-cyclohexane-1,4-diamine
• cis-1,4-Cyclohexanediamine
• 1,4-Cyclohexanediamine, trans-
• 1,4-Cyclohexanediamine, cis-
• cis-1,4-Diaminocyclohexane
• (1r,4r)-cyclohexane-1,4-diamine
• Hexahydro-1,4-phenylenediamine
• 1,4-Cyclohexylenediamine
• VKIRRGRTJUUZH
• SCHEMBL55128
• A936200
• CS-0096883
• trans-1,4-cyclohexane diamine
• BRN 1919871
• MFCD00075174
• DS-1098
• I11239
• A877352
• DTXSID90883869
• SY026431
• 3,3,5,5-TETRACHLORODIPHENYLDISULFIDE
• A809914
• A818218
• GU87510000
• 1,4-diaminocylcohexane
• AM20070543
• DTXSID30185071
• cis/trans-1,4-Cyclohexanediamine
• FS-4055
• EN300-117144
• 1,4-diamino-cyclohexane
• AKOS006341993
• trans 1,4-cyclohexanediamine
• SY112211
• AKOS000120386
• 4-aminocyclohexylamine
• 15827-56-2
• 1,4-Cyclohexanediamine, cis,trans-
• A820739
• CCRIS 6490
• Trans-1,4-Diaminocyclohexane;trans-1,4-Cyclohexyldiamine
• trans-1.4-diaminocyclohexane
• DTXSID70884854
• SCHEMBL8230252
• C1426
• Z104477550
• cis-1,4-Cyclohexanediamine Dihydrochloride, >/=98%
• EN300-20273
• BS-15836
• trans-1,4-diamino-cyclohexane
• MFCD00035862
• NS00020792
• 1,4-trans-cyclohexane-diamine
• BP-12407
• CS-0096882
• trans-1,4-Diaminocyclohexane, >=98.0% (GC)
• 1,4-trans diaminocyclohexane
• cis/trans-1,4-Dch
• SCHEMBL65155
• (4-aminocyclohexyl)amine
• F8880-6604
• FT-0634673
• D83402
• FT-0634396
• W-109861
• BP-21225
• 3114-70-3
• J-503974
• 2615-25-0
• EN300-96690
• C1798
• cis/trans-1,4-Diaminocyclohexane
• MFCD08276323
• EINECS 221-483-6
• NIOSH/GU8751000
• J-009489
• AM100652
• 1,4-trans-cyclohexane diamine
• (trans)-cyclohexane-1,4-diamine
• 1,4-Cyclohexanediamine #
• SCHEMBL31990
• 1,4-Diaminecyclohexane
• AMY37608
• (1s,4s)-cyclohexane-1,4-diamine
• T70349
• AKOS006345490
• 1,4-Cyclohexanediamine; trans-1,4-Cyclohexyldiamine
• DB-002005
• 3HKE2B7DWB
• DB-046846
• DTXCID40107562
• DB-342515
• 1,4-cyclohexyldiamine
• LWV4M8KF2B
• trans-cyclohexane-1,4-diamine

• MDL： MFCD00075174
• Inchi： 1S/C6H14N2/c7-5-1-2-6(8)4-3-5/h5-6H,1-4,7-8H2
• InChI Key： VKIRRGRTJUUZHS-UHFFFAOYSA-N
• SMILES： NC1CCC(CC1)N
• BRN： 1919871

Computed Properties

• Exact Mass: 114.11600
• Monoisotopic Mass: 114.115698
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: Brown solid
• Density: 0.939
• Melting Point: 69.0 to 73.0 deg-C
• Boiling Point: 88°C/18mmHg(lit.)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Refractive Index: 1.483
• PSA: 52.04000
• LogP: 1.61560
• Sensitiveness: Sensitive to heat and air
• Solubility: Not available
• Vapor Pressure: 18 mmHg ( 87.2 °C)

trans-cyclohexane-1,4-diamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 3259 8/PG 2
• WGK Germany：2
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Explosive Limit：6%
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：II
• Risk Phrases：R20/21/22; R34
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on trans-cyclohexane-1,4-diamine

Recent Advances in the Application of trans-Cyclohexane-1,4-diamine (CAS: 2615-25-0) in Chemical Biology and Pharmaceutical Research

trans-Cyclohexane-1,4-diamine (CAS: 2615-25-0) is a versatile chiral diamine compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and broad applicability. Recent studies have explored its role as a key building block in the synthesis of novel drug candidates, chiral ligands for asymmetric catalysis, and functional materials for biomedical applications. This research brief synthesizes the latest findings on this compound, highlighting its potential in advancing drug discovery and development.

One of the most notable applications of trans-cyclohexane-1,4-diamine is in the design of metal-organic frameworks (MOFs) and coordination polymers. A 2023 study published in Journal of the American Chemical Society demonstrated its utility as a rigid linker in constructing luminescent MOFs with potential applications in bioimaging and drug delivery. The researchers found that the compound's conformational rigidity and chelating ability enabled the formation of stable frameworks with tunable pore sizes, making it particularly valuable for controlled release applications.

In pharmaceutical chemistry, trans-cyclohexane-1,4-diamine has emerged as a crucial scaffold for developing kinase inhibitors. A recent patent application (WO2023056478) disclosed novel derivatives of this compound showing potent and selective inhibition against JAK3 kinases, with potential applications in autoimmune diseases. The structural analysis revealed that the trans configuration of the diamine moiety was essential for maintaining optimal binding affinity with the kinase ATP-binding pocket while minimizing off-target effects.

The compound's role in asymmetric synthesis has also seen significant advancements. Researchers at ETH Zurich recently reported (2024, Angewandte Chemie) a series of chiral catalysts derived from trans-cyclohexane-1,4-diamine that demonstrated unprecedented enantioselectivity in the hydrogenation of challenging substrates. The study provided mechanistic insights into how the compound's rigid backbone and well-defined spatial arrangement of nitrogen donors contribute to superior catalytic performance compared to more flexible diamines.

From a drug delivery perspective, novel research has explored the modification of trans-cyclohexane-1,4-diamine to create pH-responsive carriers. A 2023 study in Biomaterials Science described the development of dendrimers incorporating this diamine that showed remarkable tumor-targeting capabilities due to their pH-dependent structural changes. The researchers noted that the compound's chemical stability under physiological conditions and predictable protonation behavior made it particularly suitable for such applications.

Looking forward, the unique properties of trans-cyclohexane-1,4-diamine continue to inspire innovative applications across multiple domains of chemical biology. Ongoing research is exploring its potential in nucleic acid delivery systems, where its ability to form stable complexes with phosphate groups while maintaining low cytotoxicity shows particular promise. As synthetic methodologies for its derivatives continue to evolve, we anticipate seeing expanded applications of this versatile building block in both small molecule and bioconjugate therapeutics.